Cas no 53862-54-7 (3,4,5-tris(phenylsulfanyl)pyridine-2,6-dicarbonitrile)

• Product Name: 3,4,5-tris(phenylsulfanyl)pyridine-2,6-dicarbonitrile
• CAS No: 53862-54-7
• MF: C₂₅H₁₅N₃S₃
• MW: 453.601701021194
• CID: 939269
• PubChem ID: 318768
• Update Time: 2025-04-19

3,4,5-tris(phenylsulfanyl)pyridine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4,5-tris(phenylsulfanyl)pyridine-2,6-dicarbonitrile
• 2, 3,4,5-tris(phenylthio)-
• 3,4,5-Tris-(phenylthio)-2,6-pyridindicarbonitril
• 3,4,5-tris-phenylsulfanyl-pyridine-2,6-dicarbonitrile
• AC1L7YSF
• NSC258168
• DTXSID00312559
• 53862-54-7
• 2,6-Pyridinedicarbonitrile, 3,4,5-tris(phenylthio)-
• NSC-258168
• DS-012642

• Inchi： 1S/C25H15N3S3/c26-16-21-23(29-18-10-4-1-5-11-18)25(31-20-14-8-3-9-15-20)24(22(17-27)28-21)30-19-12-6-2-7-13-19/h1-15H
• InChI Key： MMEWWNCMPUGYOO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(=C(C#N)N=C(C#N)C=1SC1C=CC=CC=1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 453.04305
• Monoisotopic Mass: 453.04281101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 60.47
• LogP: 7.27856

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers